![molecular formula C7H17N3O B3045668 Urea, N-[3-(dimethylamino)propyl]-N'-methyl- CAS No. 111681-36-8](/img/structure/B3045668.png)
Urea, N-[3-(dimethylamino)propyl]-N'-methyl-
Overview
Description
“Urea, N-[3-(dimethylamino)propyl]-N’-methyl-” is also known as 1,3-Bis(3-(dimethylamino)propyl)urea . It has a molecular weight of 230.35 . It is typically stored in a dry environment at temperatures between 2-8°C . It is a colorless liquid .
Synthesis Analysis
The synthesis of “Urea, N-[3-(dimethylamino)propyl]-N’-methyl-” involves adding 3mol of N, N-dimethyl-1, 3-propane diamine and a solvent toluene into a reaction bottle . The temperature of the reaction solution is controlled to be below 10 ℃ . A dropwise addition of 0.5mol of toluene solution of bis (trichloromethyl) carbonate into the reaction solution is done over 1 hour . After the dropwise addition is complete, the reaction is stirred for an additional 2 hours . Sodium hydroxide aqueous solution (3mol, 30 wt%) is then added for neutralization . The mixture is then heated for water separation until no water is separated out . The mixture is cooled to room temperature, filtered, and the filtrate is distilled under reduced pressure to remove toluene .Molecular Structure Analysis
The molecular structure of “Urea, N-[3-(dimethylamino)propyl]-N’-methyl-” is represented by the formula C11H26N4O . The InChI code for this compound is 1S/C11H26N4O/c1-14(2)9-5-7-12-11(16)13-8-6-10-15(3)4/h5-10H2,1-4H3,(H2,12,13,16) .Chemical Reactions Analysis
The radical copolymerizations of N-[(3-dimethylamino)propyl]methacrylamide (DMAPMA) with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene (70 °C) have a peculiar nature . The total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers .Physical And Chemical Properties Analysis
“Urea, N-[3-(dimethylamino)propyl]-N’-methyl-” is a colorless liquid . It is typically stored in a dry environment at temperatures between 2-8°C . It has a molecular weight of 230.35 .Mechanism of Action
The mechanism of action of “Urea, N-[3-(dimethylamino)propyl]-N’-methyl-” involves the carbonyl of the acid attacking the carbodiimide of EDC, followed by a subsequent proton transfer . The primary amine then attacks the carbonyl carbon of the acid, forming a tetrahedral intermediate before collapsing and discharging the urea byproduct . The desired amide is obtained .
properties
IUPAC Name |
1-[3-(dimethylamino)propyl]-3-methylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N3O/c1-8-7(11)9-5-4-6-10(2)3/h4-6H2,1-3H3,(H2,8,9,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVTFRYSPSUHKQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)NCCCN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70549198 | |
Record name | N-[3-(Dimethylamino)propyl]-N'-methylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70549198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
111681-36-8 | |
Record name | N-[3-(Dimethylamino)propyl]-N'-methylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70549198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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